Cas no 750617-05-1 (N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 750617-05-1
• MF: C₂₅H₂₂N₄O₂S
• MW: 442.532783985138
• CID: 6008971
• PubChem ID: 1277280
• Update Time: 2025-07-09

N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• Thieno[2,3-b]quinoline-2-carboxamide, N-(3-acetylphenyl)-3-amino-5,6,7,8-tetrahydro-4-(3-pyridinyl)-
• F1142-1656
• N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• 750617-05-1
• N-(3-acetylphenyl)-3-amino-4-pyridin-3-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• AKOS024603409

• Inchi： 1S/C25H22N4O2S/c1-14(30)15-6-4-8-17(12-15)28-24(31)23-22(26)21-20(16-7-5-11-27-13-16)18-9-2-3-10-19(18)29-25(21)32-23/h4-8,11-13H,2-3,9-10,26H2,1H3,(H,28,31)
• InChI Key： FQWIBGJADLYKMP-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C2=CC=CN=C2)=C2C(N)=C(C(NC3=CC=CC(C(C)=O)=C3)=O)SC=12

Computed Properties

• Exact Mass: 442.14634713g/mol
• Monoisotopic Mass: 442.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide: A Comprehensive Overview

The compound N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 750617-05-1) is a complex organic molecule with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure is characterized by a thienoquinoline core, which is further substituted with an acetylphenyl group, an amino group, and a pyridine moiety. These substituents contribute to the compound's versatile chemical properties and reactivity.

Recent studies have highlighted the importance of thienoquinoline derivatives in the development of novel therapeutic agents. The presence of the pyridine ring in this compound adds electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets such as enzymes and receptors. Additionally, the acetylphenyl group introduces hydrophobicity, which may improve the compound's bioavailability and stability in biological systems. These features make N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced techniques such as microwave-assisted synthesis and catalytic methods has further streamlined the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In terms of applications, N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide has shown potential in several areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Furthermore, its electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. The compound's versatility is further underscored by its role as an intermediate in the synthesis of more complex molecules with enhanced functionality.

Recent breakthroughs in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with unprecedented accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several key protein targets associated with diseases such as cancer and neurodegenerative disorders. These findings suggest that N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide could serve as a lead compound for developing novel therapeutics with high specificity and efficacy.

In conclusion, N-(3-acetylphenyl)-3-amino-4-(pyridin-3-yl)-5H,6H,7H,8H-thieno[2,b]quinoline represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its potential uses across various scientific domains